γ-Butyrolactone-d6

Specification

• Molecular Formula: C₄D₆O₂
• Molecular Weight: 92.13

Introduction

Chemical Properties of γ-Butyrolactone-d6

Molecular Structure and Composition

γ-Butyrolactone-d6 is a cyclic ester (lactone) with the molecular formula C4D6O2 and a molecular weight of 92.1 g/mol. Its structure consists of a five-membered ring containing an oxygen atom and a carbonyl group, with all six hydrogen positions substituted with deuterium atoms. The chemical structure can be represented using the SMILES notation: O=C1C([2H])([2H])C([2H])([2H])C([2H])([2H])O1.

Physical and Chemical Characteristics

The physical and chemical properties of γ-Butyrolactone-d6 are summarized in the following table:

Property	Value
CAS Number	77568-65-1
Molecular Formula	C4D6O2
Molecular Weight	92.1 g/mol
Solubility	Acetonitrile: 50 mg/ml
UV/Vis λmax	210 nm
Chemical Purity	≥98% (γ-Butyrolactone)
Deuterium Incorporation	≥99% deuterated forms (d1-d6); ≤1% d0
European Community Number	693-115-6

The high level of deuterium incorporation (≥99%) is particularly important for its application as an internal standard, as it ensures minimal overlap with the non-deuterated compound in mass spectrometric analysis.

Analytical Applications of γ-Butyrolactone-d6

GC-MS and LC-MS Applications

γ-Butyrolactone-d6 is extensively used in both GC-MS and LC-MS analytical methods. In GC-MS applications, it has been employed in headspace solid-phase microextraction (SPME) techniques for the detection of γ-butyrolactone and γ-hydroxybutyrate (GHB).

Frison and colleagues described a sensitive method for detecting GHB after conversion to GBL using headspace SPME and detection by gas chromatography/positive ion chemical ionization mass spectrometry (GC/PICI-MS) with deuterated GBL (d6-GBL) as the internal standard. This method achieved limits of detection of 0.05 mg/l in plasma and 0.1 mg/l in urine.

In another approach, Fukui and collaborators developed a simple GC-MS method for determining GBL in human plasma by spiking the plasma sample with deuterated GBL, extracting with dichloromethane under acidic conditions, and analyzing by GC-MS.

Forensic and Toxicological Applications

In forensic toxicology, γ-Butyrolactone-d6 plays a crucial role in the accurate quantification of GBL and GHB in biological samples. A sensitive and specific GC-MS method using selective ion monitoring (SIM) has been developed for the quantification of GHB in blood without conversion to GBL, using GHB-d6 as the internal standard. This method achieved linearity from 0.1 to 20 mg/dl, with a limit of quantification of 0.1 mg/dl using only 50 μl of blood.

This application is particularly important given that GHB is a controlled substance with potential for abuse. GBL, as a prodrug of GHB, is similarly regulated in many jurisdictions, making accurate quantification essential for forensic investigations and clinical toxicology.

Analytical Methods Using γ-Butyrolactone-d6

Sample Preparation Techniques

Several sample preparation techniques have been developed for the analysis of GBL using γ-Butyrolactone-d6 as an internal standard. These techniques vary depending on the sample matrix and analytical requirements:

Solid Phase Microextraction (SPME)

Headspace SPME has been used for the extraction and concentration of GBL from various matrices. This technique involves:

• Addition of γ-Butyrolactone-d6 as internal standard

• Extraction using SPME fiber

• Direct introduction of the fiber into the GC-MS injection port

• Analysis by GC-MS

This approach has been successfully applied to both biological samples and food matrices.

Detection and Quantification Limits

The analytical methods employing γ-Butyrolactone-d6 have demonstrated impressive sensitivity and specificity. Some reported detection and quantification limits include:

Matrix	Analytical Method	Limit of Detection	Limit of Quantification
Plasma	GC/PICI-MS with SPME	0.05 mg/l	Not reported
Urine	GC/PICI-MS with SPME	0.1 mg/l	Not reported
Blood	GC-MS with SIM	Not reported	0.1 mg/dl

These low detection limits make the methods suitable for forensic applications where trace analysis may be required.